2-(2-chlorophenyl)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine hydrochloride
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Description
2-(2-chlorophenyl)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine hydrochloride is a useful research compound. Its molecular formula is C15H20Cl2N2O and its molecular weight is 315.24. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic Identification and Derivatization
Research has been conducted on the identification and derivatization of various cathinones, including compounds structurally related to 2-(2-Chlorophenyl)-1-[(2S)-Pyrrolidine-2-Carbonyl]Pyrrolidine Hydrochloride. Spectroscopic studies such as GC-MS, IR, NMR, and single crystal X-ray diffraction methods have been utilized to examine their properties. These studies aid in the identification and analysis of novel compounds, contributing to forensic science and pharmaceutical research (Nycz, Paździorek, Małecki, & Szala, 2016).
Structural Analysis and Molecular Interaction
The molecular structures of related pyrrolidinium salts have been elucidated through X-ray crystallography. These studies provide insights into hydrogen-bond interactions and the conformations of these molecules, which are crucial for understanding their chemical and biological properties (Bauer & Strohmann, 2017).
Crystallographic Studies
Crystallographic analysis of compounds similar to this compound has been conducted to understand their geometrical structures. This type of research contributes to the field of organic chemistry and material science, providing valuable information on molecular geometry and interactions (Ray, Roy, Chinnakali, Razak, & Fun, 1997).
Application in Organometallic Chemistry
Research in organometallic chemistry has explored the reactions of pyrrolidine derivatives, including those structurally similar to this compound, with various metal complexes. This contributes to the development of new materials and catalysts, expanding the applications in synthetic chemistry (Singh et al., 2003).
Stereochemistry and Synthesis
Studies have been conducted on the stereoselective behavior and synthesis of pyrrolidine analogs. This research is significant in pharmaceutical chemistry, as it aids in the development of stereospecific drugs and understanding their interactions at the molecular level (Carosati et al., 2009).
Properties
IUPAC Name |
[2-(2-chlorophenyl)pyrrolidin-1-yl]-[(2S)-pyrrolidin-2-yl]methanone;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2O.ClH/c16-12-6-2-1-5-11(12)14-8-4-10-18(14)15(19)13-7-3-9-17-13;/h1-2,5-6,13-14,17H,3-4,7-10H2;1H/t13-,14?;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXKPXSNECQYMGE-GPFYXIAXSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C(=O)N2CCCC2C3=CC=CC=C3Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](NC1)C(=O)N2CCCC2C3=CC=CC=C3Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20Cl2N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.